3-(2-Oxo-acetyl)-benzonitrile
Overview
Description
3-(2-Oxo-acetyl)-benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is also known as 2-Acetylbenzonitrile or o-Acetylcyanobenzene. It is a yellowish powder that is soluble in organic solvents such as ethanol, methanol, and acetone.
Mechanism of Action
The mechanism of action of 3-(2-Oxo-acetyl)-benzonitrile is not fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting the activity of certain enzymes or proteins in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-Oxo-acetyl)-benzonitrile exhibits various biochemical and physiological effects. It has been found to possess antimicrobial activity against a wide range of bacteria and fungi. Additionally, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis (cell death) in cancer cells. It also exhibits anti-inflammatory properties by reducing the production of inflammatory mediators such as prostaglandins and cytokines.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-(2-Oxo-acetyl)-benzonitrile is its versatility in organic synthesis. It can be used as a building block for the synthesis of various organic compounds. Additionally, this compound exhibits potent pharmacological effects, making it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 3-(2-Oxo-acetyl)-benzonitrile. One area of interest is the development of new synthetic methods for this compound that can improve the yield and purity of the product. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential application in drug development. Finally, research can be conducted to explore the potential application of this compound in material science, such as the development of new polymers or nanomaterials.
Scientific Research Applications
3-(2-Oxo-acetyl)-benzonitrile has been extensively studied for its potential application in various fields such as organic synthesis, medicinal chemistry, and material science. It is used as a building block for the synthesis of various organic compounds such as pharmaceuticals, agrochemicals, and dyes. Additionally, this compound has been found to exhibit antimicrobial, anticancer, and anti-inflammatory properties.
properties
IUPAC Name |
3-oxaldehydoylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5NO2/c10-5-7-2-1-3-8(4-7)9(12)6-11/h1-4,6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIDYVQQFZPPTDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)C=O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70376608 |
Source
|
| Record name | 3-(2-Oxo-acetyl)-benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70376608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Oxo-acetyl)-benzonitrile | |
CAS RN |
105802-54-8 |
Source
|
| Record name | 3-(2-Oxo-acetyl)-benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70376608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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